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An In-depth Technical Guide to the Solubility of Lead(II) Chloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of lead(II) chloride

(PbCl₂) in water and various organic solvents. The document details quantitative solubility data,

experimental protocols for its determination, and a visual representation of the experimental

workflow, designed to be a critical resource for laboratory and development settings.

Executive Summary
Lead(II) chloride is an inorganic compound of significant interest in various chemical and

pharmaceutical processes. Its solubility is a crucial physical property that dictates its behavior

in solution, affecting reaction kinetics, bioavailability, and environmental fate. This guide

consolidates solubility data from various sources, presenting it in an accessible format for

researchers. While PbCl₂ is poorly soluble in cold water, its solubility increases significantly

with temperature.[1] It is generally insoluble in alcohols and other non-polar organic solvents

but shows appreciable solubility in specific polar aprotic solvents and in aqueous solutions

containing chloride ions due to complex formation.[2][3][4]

Solubility of Lead(II) Chloride in Water
The solubility of lead(II) chloride in water is strongly dependent on temperature. It is considered

sparingly soluble in cold water and demonstrates a marked increase in solubility as the
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temperature rises.[1][5] This property is often exploited in qualitative inorganic analysis for the

separation of lead ions. The dissolution in water is an equilibrium process represented by the

equation:

PbCl₂(s) ⇌ Pb²⁺(aq) + 2Cl⁻(aq)

The solubility product constant (Ksp) for this equilibrium at 20-25°C is approximately 1.6 x 10⁻⁵

to 1.7 x 10⁻⁵.[1][4][6]

Table 2.1: Quantitative Solubility of PbCl₂ in Water at
Various Temperatures

Temperature (°C) Solubility (g / 100 g H₂O) Molar Solubility (mol/L)

0 0.67 ~0.024

20 0.99 ~0.036

40 1.45 ~0.052

60 1.98 ~0.071

80 2.62 ~0.094

100 3.31 - 3.2 ~0.119

Data sourced from multiple references, including[4][5]. Molar solubility is calculated based on

the g/100g value and the molar mass of PbCl₂ (278.10 g/mol ).

Solubility of Lead(II) Chloride in Organic Solvents
The solubility of lead(II) chloride in organic solvents is more varied and depends heavily on the

solvent's polarity and its ability to form complexes with lead ions. Generally, it is insoluble in

alcohols and non-polar hydrocarbons.[2][4][7] However, it exhibits solubility in certain polar

aprotic solvents, particularly those that can act as ligands.

Table 3.1: Solubility of PbCl₂ in Various Organic and
Other Solvents
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Solvent Chemical Formula Solubility Notes

Ethanol C₂H₅OH Insoluble

Generally cited as

insoluble in alcohols.

[2][3][4]

Methanol CH₃OH Insoluble
Similar to ethanol,

considered insoluble.

Acetone (CH₃)₂CO Insoluble
Not a suitable solvent

for PbCl₂.

Diethyl Ether (C₂H₅)₂O Insoluble

As a non-polar ether,

it does not effectively

solvate the ions.

Dimethyl Sulfoxide

(DMSO)
(CH₃)₂SO

Soluble (e.g., 10 g /

100 cc)

DMSO is an effective

solvent for PbCl₂ and

other inorganic salts.

[8][9][10][11][12]

N,N-

Dimethylformamide

(DMF)

(CH₃)₂NC(O)H
Sparingly Soluble /

Insoluble

Often requires heating

or co-solvents like

DMSO to achieve

dissolution.[9][11]

Glycerol C₃H₈O₃
Soluble (dissolves

slowly)

A polar protic solvent

capable of dissolving

PbCl₂.[11]

Pyridine C₅H₅N Soluble
Can dissolve PbCl₂.

[11]

Dilute HCl HCl (aq) Slightly Soluble

Solubility increases in

concentrated HCl due

to the formation of the

tetrachloroplumbate(II

) complex ion,

[PbCl₄]²⁻.[4][13]

Ammonia NH₃ (aq) Slightly Soluble [3][4]
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Alkali Hydroxides e.g., NaOH (aq) Soluble

Dissolves due to the

formation of hydroxo

complexes.[2][4]

Experimental Protocol: Determination of Solubility
by the Shake-Flask Conductometric Method
This protocol details a reliable method for determining the solubility of a sparingly soluble salt

like lead(II) chloride in a given solvent by creating a saturated solution and measuring its

conductivity.[14][15][16]

Principle
The solubility of a sparingly soluble salt can be determined by measuring the electrical

conductivity of its saturated solution. The conductivity of the solution is directly related to the

concentration of the dissolved ions. By measuring the specific conductance of the saturated

solution and knowing the molar ionic conductances, the molar concentration (i.e., solubility) can

be calculated.

Apparatus and Reagents
Apparatus:

Conductivity meter and conductivity cell

Thermostatic water bath for temperature control

Conical flasks with stoppers

Magnetic stirrer and stir bars

Analytical balance

Filtration apparatus (e.g., syringe filters with a pore size of 0.22 µm) or centrifuge

Volumetric flasks and pipettes
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Reagents:

High-purity lead(II) chloride (PbCl₂) powder

High-purity solvent (e.g., deionized water, DMSO)

Standard potassium chloride (KCl) solution (e.g., 0.02 M) for cell constant determination

Procedure
Cell Constant Determination:

Rinse the conductivity cell thoroughly with deionized water and then with the standard

0.02 M KCl solution.

Measure the conductance of the 0.02 M KCl solution at a precisely controlled temperature

(e.g., 25°C).

Calculate the cell constant (Kcell) using the known specific conductivity (κ) of the standard

KCl solution.

Kcell = κ_KCl / G_measured (where G is the measured conductance).

Preparation of Saturated Solution:

Add an excess amount of solid PbCl₂ to a conical flask containing a known volume of the

chosen solvent. "Excess" ensures that undissolved solid remains after equilibrium is

reached.

Stopper the flask, place it in the thermostatic water bath set to the desired temperature,

and stir the suspension vigorously using a magnetic stirrer.

Equilibration:

Allow the suspension to stir for a sufficient period to reach equilibrium (typically 24-48

hours). The presence of undissolved solid should be visible.[16]

Sample Separation:
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Stop the stirring and allow the solid to settle.

Carefully withdraw a sample of the supernatant liquid without disturbing the solid residue.

It is critical to ensure no solid particles are transferred. This is best achieved by filtering the

sample through a syringe filter that has been pre-warmed to the experimental

temperature. Alternatively, centrifugation can be used to separate the solid.[16]

Conductivity Measurement:

Rinse the conductivity cell with a small amount of the saturated solution before filling it for

the measurement.

Measure the conductance of the saturated PbCl₂ solution at the same temperature used

for equilibration.

Also, measure the conductance of the pure solvent used, as this background must be

subtracted.

Calculation of Solubility
Specific Conductance of Solution: Calculate the specific conductance of the saturated

solution (κ_sol) using the measured conductance (G_sol) and the cell constant:

κ_sol = Kcell * G_sol

Corrected Specific Conductance: Subtract the specific conductance of the pure solvent

(κ_solvent) from that of the solution to get the conductance due to the dissolved salt

(κ_PbCl₂):

κ_PbCl₂ = κ_sol - κ_solvent

Molar Solubility: Calculate the molar solubility (S) using the limiting molar conductivity (Λ⁰) of

PbCl₂:

S = (1000 * κ_PbCl₂) / Λ⁰_PbCl₂

Λ⁰_PbCl₂ is the sum of the limiting molar ionic conductivities of the ions: Λ⁰_PbCl₂ =

λ⁰(Pb²⁺) + 2 * λ⁰(Cl⁻). These values must be obtained from literature for the specific
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solvent and temperature.

Visualization of Experimental Workflow
The following diagram illustrates the logical steps involved in the experimental determination of

lead(II) chloride solubility as described in the protocol above.

Experimental Workflow for Solubility Determination

Preparation & Equilibration

Sample Separation

Analysis & Calculation

Start
Add excess PbCl₂

to solvent
Step 1 Agitate at constant

temperature (24-48h)
Step 2

Separate solid from
supernatant

(Filter / Centrifuge)

Step 3a Analyze supernatant
(e.g., Conductometry)

Step 3b Calculate Solubility
(S) and Ksp

Step 4 EndStep 5

Click to download full resolution via product page

Caption: A flowchart of the key stages for determining the solubility of a sparingly soluble salt.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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